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Compound of Interest

Compound Name: 3-Chlorosalicylic acid

CAS No.: 1829-32-9

Cat. No.: B014232

Get Quote

3-Chlorosalicylic acid (CAS No. 1829-32-9) is a chlorinated derivative of salicylic acid, a

foundational molecule in pharmaceuticals and chemical synthesis.[1] Characterized by a

chlorine atom at the C3 position of the benzene ring, this substitution significantly influences

the molecule's physicochemical properties and reactivity compared to its parent compound.[1]

It presents as a white to off-white crystalline powder and serves as a critical intermediate in the

synthesis of a range of organic compounds.[2][3] Its primary utility is found in the development

of pharmaceuticals, particularly anti-inflammatory and analgesic drugs, where it acts as a

versatile building block.[2] Furthermore, its inherent antimicrobial properties have led to its use

in the formulation of preservatives and disinfectants.[2] This guide offers a technical overview

for researchers and drug development professionals, detailing its properties, synthesis,

applications, and safety protocols.

Physicochemical and Structural Properties
3-Chlorosalicylic acid is an aromatic compound containing both a carboxylic acid and a

hydroxyl group.[1] These functional groups, along with the chlorine substituent, dictate its

chemical behavior, including its acidity and participation in reactions such as esterification.[1]
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Table 1: Chemical Identifiers and Properties
Property Value Source(s)

CAS Number 1829-32-9 [2][4]

Molecular Formula C₇H₅ClO₃ [2][4]

Molecular Weight 172.56 g/mol [2][4]

IUPAC Name
3-chloro-2-hydroxybenzoic

acid
[4]

Synonyms

Benzoic acid, 3-chloro-2-

hydroxy-; Salicylic acid, 3-

chloro-

[1][2][4]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Melting Point 184-186 °C [3][5]

Boiling Point 291.7 °C at 760 mmHg [3]

Density 1.536 g/cm³ [3]

pKa 2.43 ± 0.10 (Predicted) [2][3]

Solubility

Soluble in water and polar

solvents like alcohols.[1][2]

Sparingly soluble in DMSO,

slightly in Methanol.[3] Also

soluble in acetone, benzene,

and acetic acid.[6]

InChI Key
PPINMMULCRBDOS-

UHFFFAOYSA-N
[2][4]

Canonical SMILES
C1=CC(=C(C(=C1)Cl)O)C(=O)

O
[2][3][4]

Hydrogen Bond Donor 2 [2][3]

Hydrogen Bond Acceptor 3 [2][3]
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Synthesis and Manufacturing
While direct chlorination of salicylic acid often yields a mixture of products, primarily 5-

chlorosalicylic acid, more regioselective methods have been developed to synthesize 3-
Chlorosalicylic acid in high yield.[6] The compound has achieved commercial mass

production, making it readily available for research and industrial applications.[3] Two effective

laboratory-scale synthesis protocols are detailed below, both leveraging established chemical

principles to control the position of chlorination.

Logical Workflow for Synthesis
The synthesis of 3-Chlorosalicylic acid often involves a multi-step process designed to direct

chlorination to the desired C3 position, followed by a final conversion or deprotection step to

yield the target molecule. This strategic approach overcomes the natural directing effects of the

hydroxyl and carboxyl groups that favor substitution at other positions.

Synthesis Pathway Logic

Starting Material
(e.g., 5-Sulphosalicylic Acid)

Chlorination
(Directing Group Controls Position)

Intermediate
(3-Chloro-5-sulphosalicylic acid)

Removal of Directing Group
(e.g., Desulfonation)

Final Product
(3-Chlorosalicylic Acid)
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Caption: General logic for regioselective synthesis of 3-Chlorosalicylic acid.

Experimental Protocol 1: Synthesis via Desulfonation of
Chlorinated 5-Sulphosalicylic Acid
This method utilizes a sulfonic acid group to block the C5 position, thereby directing

chlorination to the C3 position. The sulfonic acid group is subsequently removed.[6]

Causality: The bulky sulfonyl group at C5 sterically and electronically directs the incoming

chlorine electrophile to the C3 position. The subsequent desulfonation via superheated steam

is a classic reaction for removing this blocking group.

Methodology:

Chlorination: Dissolve 100 g of 5-sulphosalicylic acid in glacial acetic acid. Slowly pass 35 g

(1 molar equivalent) of chlorine gas into the solution at a controlled temperature of 0-5 °C.

Isolation of Intermediate: Allow the mixture to stand at room temperature overnight. During

this time, hydrogen chloride gas will evolve, and a sticky mass of 3-chloro-5-sulphosalicylic

acid will separate. Filter the mass using glass wool and dry it on a porous plate.

Desulfonation: Dissolve the dried intermediate in a minimal amount of hot water. Add syrupy

phosphoric acid to elevate the boiling point.

Steam Distillation: Pass superheated steam through the liquid mass, maintaining a

temperature that eventually reaches 170 °C.

Product Collection: As the reaction proceeds, 3-Chlorosalicylic acid will separate upon

cooling. Filter the solid product. Repeat the heating with superheated steam on the filtrate to

maximize the yield.

Purification: Collect the combined solid, wash thoroughly with water, and recrystallize from

dilute alcohol to obtain white needles of 3-Chlorosalicylic acid. The reported yield is

approximately 72%.[6]
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Experimental Protocol 2: Synthesis via Hydrolysis of
Chloral-3-chlorosalicylamide
This alternative route leverages the chloralamide group to direct chlorination, followed by

hydrolysis to revert the amide to a carboxylic acid.[6]

Causality: The substitution of the carboxyl group with a chloralamide group alters the electronic

properties of the ring, changing the primary orienting influence from the C5 to the C3 position.

The final hydrolysis step is a standard procedure to convert the amide back to the desired

carboxylic acid.

Methodology:

Chlorination: Dissolve 20 g of chloralsalicylamide in glacial acetic acid. Slowly pass 5 g of

chlorine gas into the solution, ensuring the temperature is maintained below 15 °C.

Intermediate Precipitation: After the required amount of chlorine is absorbed, let the solution

stand overnight at room temperature. Dilute the solution with water to precipitate a pinkish

powder (chloral-3-chlorosalicylamide). Filter and collect the crude product.

Purification of Intermediate: Recrystallize the crude product from alcohol to yield colorless

needles.

Hydrolysis: Dissolve 20 g of the purified chloral-3-chlorosalicylamide in 200 c.c. of 10%

sodium hydroxide solution. Reflux the solution on a sand-bath for approximately six hours.

Acidification and Isolation: After cooling, acidify the solution with dilute hydrochloric acid. A

paste will form, which solidifies upon repeated washing with water.

Final Purification: The solid product is crystallized from dilute alcohol to yield white needles

of 3-Chlorosalicylic acid with a reported yield of about 86%.[6]

Applications in Research and Drug Development
The utility of 3-Chlorosalicylic acid is primarily as a key chemical intermediate. Its structure is

a valuable scaffold for building more complex molecules with specific biological activities.
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Pharmaceutical Synthesis: It is a well-established precursor for various pharmaceuticals,

especially in the development of novel anti-inflammatory and analgesic drugs.[2] The parent

salicylic acid's mechanism of modulating COX-1 enzymatic activity to reduce pro-

inflammatory prostaglandins provides a strong rationale for exploring its derivatives for

similar or enhanced effects.[7]

Medicinal Chemistry: The presence of the chlorine atom can enhance the lipophilicity of

derivative compounds, potentially improving membrane permeability and pharmacokinetic

profiles. Its unique electronic properties make it an object of interest for creating derivatives

with unique biological activities.[1]

Antimicrobial Agents: 3-Chlorosalicylic acid itself exhibits antimicrobial properties, which

makes it a useful component in the formulation of disinfectants and preservatives for various

industries.[2]

Cosmetics: It is also used in cosmetic products, where it can function as a skin-conditioning

agent.[2]

Organic Synthesis: Beyond specific applications, it is a versatile reagent for general organic

synthesis.[3]

Chemical Reactivity Overview
The reactivity of 3-Chlorosalicylic acid is governed by its three key functional components:

the carboxylic acid, the hydroxyl group, and the chlorine atom on the aromatic ring. This

trifunctional nature allows for a wide range of subsequent chemical modifications.

Carboxylic Acid Group
(-COOH)

Esterification
Amidation
Reduction

Enables

Hydroxyl Group
(-OH)

Etherification
Acylation

Enables

Chlorine Atom
(-Cl)

Nucleophilic Aromatic Substitution
(under harsh conditions)
Cross-coupling reactions

Enables
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Caption: Key reactive sites on the 3-Chlorosalicylic acid molecule.

Safety, Handling, and Regulatory Information
As with any laboratory chemical, proper handling of 3-Chlorosalicylic acid is essential to

ensure safety. The compound is classified as an irritant.

Table 2: GHS Hazard Information
Hazard Class GHS Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4]

Precautionary Statements (selected): P261, P264, P280, P302+P352, P305+P351+P338.[4]

Handling and Storage:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[4][8]

First Aid: In case of eye contact, immediately flush with plenty of water for at least 15

minutes.[8] For skin contact, wash with soap and water. If inhaled, move to fresh air. Seek

medical attention if irritation persists.[8]

Storage: Store in a well-sealed container in a dry, room-temperature environment.[3]

Regulatory Status: In some jurisdictions, such as New Zealand, 3-Chlorosalicylic acid does

not have an individual approval for use as a chemical in its own right but may be used as a

component within a product covered by a group standard.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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